Cas no 67801-68-7 (disodium di-2-naphthylmethanedisulphonate)
67801-68-7 structure
Product Name:disodium di-2-naphthylmethanedisulphonate
CAS No:67801-68-7
MF:C21H14Na2O6S2
MW:472.441805362701
CID:967098
PubChem ID:105665
Update Time:2025-04-19
disodium di-2-naphthylmethanedisulphonate Chemical and Physical Properties
Names and Identifiers
-
- disodium di-2-naphthylmethanedisulphonate
- Di-2-naphthalenyl methanedisulfonic acid, disodium salt
- disodium dinaphthalen-2-ylmethanedisulfonate
- Methanedisulfonic acid, 1,1-di-2-naphthalenyl-, sodium salt (1:2)
- Methanedisulfonic acid, di-2-naphthalenyl-, disodium salt
- 67801-68-7
- NS00053688
- DTXSID8070629
- EINECS 267-188-6
- UPUGCJSMZARLEL-UHFFFAOYSA-L
-
- Inchi: 1S/C21H16O6S2.2Na/c22-28(23,24)21(29(25,26)27,19-11-9-15-5-1-3-7-17(15)13-19)20-12-10-16-6-2-4-8-18(16)14-20;;/h1-14H,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
- InChI Key: UPUGCJSMZARLEL-UHFFFAOYSA-L
- SMILES: S(C(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 472.00282
- Monoisotopic Mass: 472.00271907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 699
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 114.4
disodium di-2-naphthylmethanedisulphonate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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